Cas no 2228640-54-6 (3-3-(methoxymethyl)furan-2-ylpropanenitrile)

• Product Name: 3-3-(methoxymethyl)furan-2-ylpropanenitrile
• CAS No: 2228640-54-6
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 6100248
• PubChem ID: 165965848
• Update Time: 2025-10-30

3-3-(methoxymethyl)furan-2-ylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-3-(methoxymethyl)furan-2-ylpropanenitrile
• 3-[3-(methoxymethyl)furan-2-yl]propanenitrile
• EN300-1775115
• 2228640-54-6

• Inchi： 1S/C9H11NO2/c1-11-7-8-4-6-12-9(8)3-2-5-10/h4,6H,2-3,7H2,1H3
• InChI Key： FMNWYEMAUFUSBG-UHFFFAOYSA-N
• SMILES： O1C=CC(COC)=C1CCC#N

Computed Properties

• Exact Mass: 165.078978594g/mol
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-3-(methoxymethyl)furan-2-ylpropanenitrile

3-(Methoxymethyl)furan-2-ylpropanenitrile (CAS No. 2228640-54-6)

3-(Methoxymethyl)furan-2-ylpropanenitrile, also known by its CAS registry number 2228640-54-6, is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which combines a furan ring with a methoxymethyl substituent and a nitrile group. The furan ring, a five-membered aromatic heterocycle containing one oxygen atom, contributes to the compound's electronic properties and reactivity. The methoxymethyl group introduces additional functionality, enhancing the compound's potential for further chemical modifications.

The nitrile group in 3-(Methoxymethyl)furan-2-ylpropanenitrile is particularly valuable in organic synthesis, as it can undergo various transformations to yield a wide range of derivatives. Recent studies have highlighted the utility of this compound as an intermediate in the synthesis of bioactive molecules, including pharmaceutical agents and agrochemicals. Its ability to participate in reactions such as nucleophilic addition, cyclization, and coupling makes it an attractive starting material for researchers.

One of the most notable advancements in the study of 3-(Methoxymethyl)furan-2-ylpropanenitrile involves its application in the development of novel drug delivery systems. Researchers have explored its potential as a building block for creating stimuli-responsive materials, which can release drugs in response to specific environmental changes such as pH or temperature. These findings underscore the compound's importance in modern medicinal chemistry.

In terms of synthesis, 3-(Methoxymethyl)furan-2-ylpropanenitrile can be prepared through several routes, including nucleophilic substitution and condensation reactions. Recent optimizations have focused on improving the efficiency and sustainability of these processes. For instance, the use of catalytic systems and green solvents has been reported to enhance reaction yields while reducing environmental impact.

The structural features of 3-(Methoxymethyl)furan-2-ylpropanenitrile also make it a valuable substrate for exploring fundamental chemical concepts. Its reactivity patterns provide insights into the behavior of similar heterocyclic compounds under various reaction conditions. This has led to new discoveries in areas such as transition metal-catalyzed reactions and asymmetric synthesis.

In conclusion, 3-(Methoxymethyl)furan-2-ylpropanenitrile (CAS No. 2228640-54-6) is a multifaceted compound with diverse applications across chemistry. Its unique structure and reactivity continue to inspire innovative research, driving advancements in both academic and industrial settings.